1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: [1-(3-chlorophenyl)cyclopentyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H16ClN.ClH/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12;/h3-5,8H,1-2,6-7,9,14H2;1H
• InChI Key: QMGYCMXAFQKDIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C2=CC(=CC=C2)Cl.Cl

Description

1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride is a chemical compound with the molecular formula C11H15Cl2N. It is known for its unique structure, which includes a cyclopentane ring attached to a chlorophenyl group and a methanamine group. This compound is often used in early discovery research and has various applications in scientific research .

Preparation Methods

The synthesis of 1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride typically involves several steps:

Synthetic Routes: The preparation begins with the formation of the cyclopentane ring, followed by the introduction of the chlorophenyl group. The final step involves the addition of the methanamine group.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures to ensure the desired product’s formation.

Industrial Production Methods: Industrial production may involve large-scale synthesis using automated reactors and continuous flow systems to optimize yield and purity.

Chemical Reactions Analysis

1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride undergoes various chemical reactions:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxyl or amino groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., hydroxylamine).

Major Products: The major products formed from these reactions include ketones, carboxylic acids, and various substituted derivatives.

Scientific Research Applications

1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in developing new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity.

Pathways Involved: These interactions can affect various biochemical pathways, influencing cellular processes such as signal transduction, metabolism, and gene expression.

Comparison with Similar Compounds

1-(3-Chlorophenyl)cyclopentanemethanamine Hydrochloride can be compared with other similar compounds:

Similar Compounds: Compounds like 1-(3-Chlorophenyl)cyclopropylmethanamine Hydrochloride and 1-(4-Chlorophenyl)cyclopentanamine Hydrochloride share structural similarities.

Uniqueness: The unique combination of the cyclopentane ring and the chlorophenyl group in this compound provides distinct chemical properties and reactivity, making it valuable for specific research applications.